![molecular formula C11H11NO B1602704 1-ethyl-1H-indole-4-carbaldehyde CAS No. 894852-86-9](/img/structure/B1602704.png)
1-ethyl-1H-indole-4-carbaldehyde
Overview
Description
1-ethyl-1H-indole-4-carbaldehyde is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a derivative of indole, a significant heterocyclic system in natural products and drugs .
Synthesis Analysis
Indole derivatives are ideal precursors for the synthesis of active molecules . They are essential and efficient chemical precursors for generating biologically active structures . The synthesis of 1-ethyl-1H-indole-4-carbaldehyde involves multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product .Molecular Structure Analysis
The molecular structure of 1-ethyl-1H-indole-4-carbaldehyde is represented by the empirical formula C11H11NO . The molecular weight is 173.21100 .Chemical Reactions Analysis
1H-indole-3-carbaldehyde and its derivatives are essential and efficient chemical precursors for generating biologically active structures . Multicomponent reactions (MCRs) offer access to complex molecules . This review highlights the recent applications of 1H-indole-3-carbaldehyde in such inherently sustainable multicomponent reactions .Physical And Chemical Properties Analysis
1-ethyl-1H-indole-4-carbaldehyde has a density of 1.08g/cm3 . Its boiling point is 327.7ºC at 760 mmHg . The flash point is 152ºC .Scientific Research Applications
Antiviral Agents
Indole derivatives, including “1-ethyl-1H-indole-4-carbaldehyde,” have been studied for their antiviral properties. Compounds with the indole nucleus have shown inhibitory activity against various viruses, including influenza A and Coxsackie B4 virus . The structural flexibility of indole allows for the synthesis of numerous derivatives that can be optimized for antiviral activity.
Anti-inflammatory Applications
The indole core is a common feature in many anti-inflammatory drugs. The modification of the indole structure, such as in “1-ethyl-1H-indole-4-carbaldehyde,” can lead to new derivatives with potential anti-inflammatory effects. These compounds can be designed to target specific inflammatory pathways .
Anticancer Research
Indole derivatives are prominent in the development of anticancer agents. “1-ethyl-1H-indole-4-carbaldehyde” can serve as a precursor in synthesizing compounds that exhibit cytotoxic activities against various cancer cell lines. Researchers focus on creating molecules that can selectively target cancer cells without harming healthy cells .
Antimicrobial Activity
The indole ring system has been associated with antimicrobial activity. Derivatives of “1-ethyl-1H-indole-4-carbaldehyde” could be synthesized to explore their effectiveness against a range of bacterial and fungal pathogens. This research is crucial in the era of increasing antibiotic resistance .
Enzyme Inhibition
Indole derivatives have been used as inhibitors for various enzymes. “1-ethyl-1H-indole-4-carbaldehyde” could be utilized in the synthesis of enzyme inhibitors that play a role in disease progression, such as in Alzheimer’s disease or diabetes. By inhibiting specific enzymes, these compounds can help regulate biological pathways .
Chemical Synthesis and Drug Development
“1-ethyl-1H-indole-4-carbaldehyde” is a valuable intermediate in chemical synthesis. It can be used in multicomponent reactions, such as the Biginelli reaction, to create complex molecules. Additionally, it serves as a reactant in the synthesis of aurora kinase A inhibitors and other pharmacologically active molecules .
Safety and Hazards
Future Directions
Indole derivatives are essential entities and could be found in many natural products like indole alkaloids, fungal, and marine organisms . Due to the optimal MCRs flexibility, it can produce products with diverse functional groups . This field awaits further exploitation in the assembly of pharmaceutically interesting scaffolds .
Mechanism of Action
Target of Action
1-Ethyl-1H-indole-4-carbaldehyde, like many indole derivatives, is known to bind with high affinity to multiple receptors Indole derivatives are generally known to interact with a wide range of targets, contributing to their diverse biological activities .
Mode of Action
Indole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular target and the structure of the indole derivative.
Biochemical Pathways
Indole derivatives can affect a variety of biochemical pathways due to their ability to interact with multiple targets . For instance, some indole derivatives have been found to exhibit antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The specific pathways affected by 1-ethyl-1H-indole-4-carbaldehyde would depend on its specific targets and mode of action.
Result of Action
The molecular and cellular effects of 1-ethyl-1H-indole-4-carbaldehyde’s action would depend on its specific targets and mode of action. Given the diverse biological activities of indole derivatives, the effects could potentially be wide-ranging .
Action Environment
Environmental factors can influence the action, efficacy, and stability of a compound Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with its targets.
This makes them a valuable area of study for the development of new therapeutic agents .
properties
IUPAC Name |
1-ethylindole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c1-2-12-7-6-10-9(8-13)4-3-5-11(10)12/h3-8H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMESIMZUTFUYSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC2=C(C=CC=C21)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20589403 | |
Record name | 1-Ethyl-1H-indole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20589403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-1H-indole-4-carbaldehyde | |
CAS RN |
894852-86-9 | |
Record name | 1-Ethyl-1H-indole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20589403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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